Cas no 1086380-62-2 (1-Morpholino-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 1086380-62-2
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• MDL: MFCD08235228
• CID: 824240
• PubChem ID: 45480494
• Update Time: 2025-10-28

1-Morpholino-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-morpholinyl)-5-oxo-3-Pyrrolidinecarboxylic acid
• 1-Morpholin-4-yl-5-oxopyrrolidine-3-carboxylic acid
• CS-0440679
• DTXSID00670409
• BBL103625
• 1-(morpholin-4-yl)-5-oxopyrrolidine-3-carboxylic acid
• DB-059771
• MFCD08235228
• 1-Morpholino-5-oxopyrrolidine-3-carboxylicacid
• 1-Morpholino-5-oxo-pyrrolidine-3-carboxylic acid
• AKOS015920328
• 1086380-62-2
• STL557435
• G78829
• DS-11714

• MDL： MFCD08235228
• Inchi： 1S/C9H14N2O4/c12-8-5-7(9(13)14)6-11(8)10-1-3-15-4-2-10/h7H,1-6H2,(H,13,14)
• InChI Key： IYEVGQJIUJEABU-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)N1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 214.09500
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.08000
• LogP: -0.95750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid

Introduction to 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1086380-62-2)

1-Morpholino-5-oxopyrrolidine-3-carboxylic acid, identified by the chemical identifier CAS No. 1086380-62-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic carboxylic acid derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of both morpholine and pyrrolidine moieties in its molecular structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to the broader category of oxopyrrolidine derivatives, which have been extensively studied for their role in modulating various biological pathways. The morpholino substituent, in particular, is known for its ability to enhance the solubility and bioavailability of molecules, a critical factor in drug design. This feature, combined with the reactive carboxylic acid group, positions 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid as a versatile intermediate in synthetic chemistry, facilitating the development of more complex and functionalized molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural motif of 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid aligns well with current trends toward the design of molecules that can interact selectively with biological targets. For instance, studies have demonstrated that oxopyrrolidine derivatives can serve as inhibitors or modulators of enzymes and receptors involved in metabolic disorders, inflammatory responses, and neurodegenerative diseases.

In the realm of drug discovery, the reactivity of the carboxylic acid group allows for further functionalization through esterification, amidation, or coupling reactions, enabling the creation of prodrugs or conjugates with enhanced pharmacokinetic properties. Additionally, the morpholine ring contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid a promising candidate for further exploration in preclinical and clinical studies.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and other diseases. By leveraging the structural features of 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid, researchers have designed analogs that exhibit potent inhibitory activity against specific kinases. Preliminary studies suggest that these derivatives may offer advantages over existing therapies due to their improved selectivity and reduced toxicity.

The synthesis of 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the oxopyrrolidine core, followed by introduction of the morpholine moiety through nucleophilic substitution or other coupling strategies. The final step often involves carboxylation to establish the carboxylic acid functionality. These synthetic routes underscore the compound's accessibility for further medicinal chemistry investigations.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding interactions between 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid derivatives and biological targets. Molecular docking studies have revealed promising binding affinities with various protein receptors, suggesting multiple therapeutic avenues for exploration. These computational approaches complement experimental efforts by providing rapid screening platforms to assess structural optimization opportunities.

The pharmacokinetic profile of 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid is another area of active investigation. In vitro assays have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Initial findings indicate favorable solubility and moderate metabolic stability, which are critical factors for determining oral bioavailability and systemic exposure. Further studies are underway to refine these properties through structural modifications.

In conclusion, 1-Morpholino-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1086380-62-2) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features—comprising both morpholine and pyrrolidine moieties—offer multiple opportunities for designing molecules with enhanced therapeutic potential. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.